2-amino-1,5-diphenyl-1H-pyrrole-3,4-dicarbonitrile

• IUPAC Name: 2-amino-1,5-diphenylpyrrole-3,4-dicarbonitrile
• InChI: InChI=1S/C18H12N4/c19-11-15-16(12-20)18(21)22(14-9-5-2-6-10-14)17(15)13-7-3-1-4-8-13/h1-10H,21H2
• InChI Key: XQCNSHRRDWZUFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=C(N2C3=CC=CC=C3)N)C#N)C#N
• Molecular Formula: C18H12N4
• DSSTOX Substance ID: DTXSID00327744
• Molecular Weight: 284.3 g/mol
• CAS No.: 78563-59-4

Description

2-amino-1,5-diphenyl-1H-pyrrole-3,4-dicarbonitrile, commonly known as DPPY, is a heterocyclic compound that has attracted attention in recent years due to its potential in medicinal chemistry. DPPY has been found to have a wide range of biological activities, including anticancer, antiviral, and antibacterial properties.

Mechanism of Action

The mechanism of action of DPPY is not fully understood, but it is believed to involve the inhibition of enzymes involved in cancer cell growth and viral replication. DPPY has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and eventually cell death. DPPY has also been found to inhibit the activity of reverse transcriptase, an enzyme involved in the replication of retroviruses such as HIV.
Biochemical and Physiological Effects:
DPPY has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. DPPY has also been found to inhibit the formation of new blood vessels, a process known as angiogenesis, which is necessary for tumor growth. In addition, DPPY has been found to induce the production of reactive oxygen species, which can cause oxidative damage to cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using DPPY in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unharmed. This makes it a promising candidate for cancer treatment. However, one limitation of using DPPY is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

Future research on DPPY could focus on improving its solubility in water and developing more efficient synthesis methods. In addition, further studies could investigate the potential of DPPY in combination with other anticancer drugs to enhance its efficacy. Finally, research could explore the use of DPPY in other areas of medicine, such as antiviral and antibacterial therapies.
In conclusion, 2-amino-1,5-diphenyl-1H-pyrrole-3,4-dicarbonitrile, or DPPY, is a promising compound with a wide range of biological activities. Its potential in medicinal chemistry makes it an exciting area of research, and further studies could lead to new treatments for cancer, viral infections, and bacterial infections.

Scientific Research Applications

DPPY has been extensively studied for its potential in medicinal chemistry. It has been found to exhibit anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer. DPPY has also shown antiviral activity against HIV, hepatitis B, and herpes simplex virus. In addition, DPPY has antibacterial activity against Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pneumoniae.